Cas no 57148-95-5 (5-bromo-3-(bromomethyl)benzo[d]isoxazole)

• Product Name: 5-bromo-3-(bromomethyl)benzo[d]isoxazole
• CAS No: 57148-95-5
• MF: C₈H₅Br₂NO
• MW: 290.939400434494
• CID: 5056181
• Update Time: 2025-05-20

5-bromo-3-(bromomethyl)benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-bromomethyl-benzo[d]isoxazole
• 5-bromo-3-(bromomethyl)-1,2-benzoxazole
• 5-bromo-3-(bromomethyl)benzo[d]isoxazole

• Inchi： 1S/C8H5Br2NO/c9-4-7-6-3-5(10)1-2-8(6)12-11-7/h1-3H,4H2
• InChI Key： LWNKYNNNQRTKKO-UHFFFAOYSA-N
• SMILES： BrCC1C2C=C(C=CC=2ON=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3
• Topological Polar Surface Area: 26

Additional information on 5-bromo-3-(bromomethyl)benzo[d]isoxazole

Comprehensive Overview of 5-bromo-3-(bromomethyl)benzo[d]isoxazole (CAS No. 57148-95-5)

5-bromo-3-(bromomethyl)benzo[d]isoxazole (CAS No. 57148-95-5) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated isoxazole derivative exhibits unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, characterized by the presence of two bromo substituents, enhances its reactivity and versatility in organic transformations.

In recent years, the demand for halogenated isoxazoles like 5-bromo-3-(bromomethyl)benzo[d]isoxazole has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on combating antibiotic resistance. The compound's electron-withdrawing bromo groups facilitate nucleophilic substitution reactions, enabling the development of novel therapeutic candidates.

From an industrial perspective, CAS 57148-95-5 is often discussed in forums exploring green chemistry alternatives. With sustainability becoming a priority, synthetic methodologies involving this compound are being optimized to reduce hazardous byproducts. Its role in catalyzed cross-coupling reactions—a hot topic in organic synthesis—has been highlighted in several peer-reviewed studies, addressing the need for efficient C-C bond formation techniques.

The analytical characterization of 5-bromo-3-(bromomethyl)benzo[d]isoxazole typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm the compound's purity and structural integrity, critical for reproducibility in research. Notably, its X-ray crystallography data has been documented, providing insights into molecular packing and intermolecular interactions.

In the context of AI-driven drug design, this compound's QSAR (Quantitative Structure-Activity Relationship) profiles are frequently analyzed. Computational chemists leverage its molecular descriptors to predict biological activity, reflecting the intersection of cheminformatics and experimental pharmacology. Such applications resonate with trending searches on "machine learning in chemical synthesis."

Safety and handling protocols for 57148-95-5 emphasize standard laboratory practices, though it is not classified under stringent regulatory categories. Its stability under inert atmospheres and compatibility with common solvents like DMF and THF make it a practical choice for bench-scale reactions. Discussions on platforms like ResearchGate often highlight its scalability challenges, a key concern for industrial adoption.

Emerging studies also explore the photophysical properties of brominated benzoisoxazoles, linking them to applications in organic electronics. This aligns with the rising interest in OLED materials, as users increasingly search for "halogenated heterocycles in optoelectronics." The compound's potential in fluorescence-based sensors further expands its utility beyond traditional medicinal chemistry.

In summary, 5-bromo-3-(bromomethyl)benzo[d]isoxazole (CAS No. 57148-95-5) represents a multifaceted tool in modern chemistry. Its relevance spans drug development, sustainable synthesis, and advanced materials science—addressing both academic inquiries and industrial needs. As research evolves, this compound continues to inspire innovations at the nexus of molecular design and technological advancement.